2,3-Bis(4-methylphenyl)-5-(4-cyanophenyl)tetrazolium Chloride

• IUPAC Name: 4-[2,3-bis(4-methylphenyl)tetrazol-2-ium-5-yl]benzonitrile;chloride
• InChI: InChI=1S/C22H18N5.ClH/c1-16-3-11-20(12-4-16)26-24-22(19-9-7-18(15-23)8-10-19)25-27(26)21-13-5-17(2)6-14-21;/h3-14H,1-2H3;1H/q+1;/p-1
• InChI Key: MEDRXJSBVPMSHT-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C(N=[N+]2C3=CC=C(C=C3)C)C4=CC=C(C=C4)C#N.[Cl-]
• Molecular Formula: C22H18ClN5
• Molecular Weight: 387.9 g/mol
• CAS RN: 376591-03-6

Description

2,3-Bis(4-methylphenyl)-5-(4-cyanophenyl)tetrazolium Chloride (BCT) is a synthetic dye used in a variety of scientific and medical research applications. BCT is a tetrazolium salt, and is typically used in aqueous solutions. BCT is a colorless compound, but when exposed to an oxidizing agent, it is converted to a deep-red formazan dye. BCT is used as an indicator for several biochemical reactions, including metabolic assays, and is also used to detect cell viability.

Scientific Research Applications

• Electron Transfer and Reduction Studies : Tetrazolium salts, including similar compounds to 2,3-Bis(4-methylphenyl)-5-(4-cyanophenyl)tetrazolium Chloride, have been studied for their electron transfer properties. For instance, research on imidazolium cations demonstrated their reduction to nucleophilic carbenes, highlighting their potential in electrochemical applications (Gorodetsky et al., 2004).

• Chemical Sensing and Detection : Tetrazolium salts are utilized in chemical sensing. For example, they have been employed in the spectrophotometric determination of metals like cobalt, where the ion-pair formed between specific tetrazolium salts and metal ions is used for detection (Singh et al., 1985).

• Microbial Activity Measurement : These compounds are significant in microbiology for measuring microbial respiratory and redox activity. The tetrazolium salt 5-cyano-2,3-ditolyltetrazolium chloride (CTC), for instance, has been used to determine metabolically active bacteria in activated sludge, indicating its usefulness in environmental and biotechnological research (Griebe et al., 1997).

• Structural and Material Science Applications : Studies on imidazolium salts, which are structurally related to tetrazolium salts, have provided insights into their use in material sciences, such as the synthesis of coordination polymers and their magnetic characterizations (Salah et al., 2016).

• Redox Probe in Environmental Samples : Tetrazolium salts like 5-cyano-2,3-ditolyl tetrazolium chloride (CTC) have been used as redox probes for the direct visualization of actively respiring bacteria in environmental samples, showing their importance in environmental monitoring and assessment (Rodriguez et al., 1992).

• Flow Cytometry in Microbial Studies : The application of 5-cyano-2,3-ditolyl tetrazolium chloride in flow cytometry for visualizing respiratory activity in individual cells of Micrococcus luteus showcases the role of tetrazolium salts in detailed cellular studies (Kaprelyants & Kell, 1993).

• Electrochemical Properties : Research on the synthesis and electrochemical properties of tetrazolium salts, including water-soluble variants, highlights their potential in redox indicator applications and cell activity tests (Rui, 2010).